Cas no 1613051-35-6 ((2E)-3-2-methyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidin-3-ylprop-2-enoic acid)

• Product Name: (2E)-3-2-methyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidin-3-ylprop-2-enoic acid
• CAS No: 1613051-35-6
• MF: C₁₁H₈F₃N₃O₂
• MW: 271.195332527161
• MDL: MFCD09802127
• CID: 5324467
• PubChem ID: 17517627
• Update Time: 2025-05-20

(2E)-3-2-methyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidin-3-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-3-yl]-, (2E)-
• (2e)-3-[2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-3-yl]prop-2-enoic acid
• (2E)-3-2-methyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidin-3-ylprop-2-enoic acid

• MDL： MFCD09802127
• Inchi： 1S/C11H8F3N3O2/c1-6-7(2-3-9(18)19)10-15-5-4-8(11(12,13)14)17(10)16-6/h2-5H,1H3,(H,18,19)/b3-2+
• InChI Key： RLLMKHURPWYUDI-NSCUHMNNSA-N
• SMILES： C(O)(=O)/C=C/C1=C2N(N=C1C)C(C(F)(F)F)=CC=N2

Additional information on (2E)-3-2-methyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidin-3-ylprop-2-enoic acid

Introduction to (2E)-3-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-3-ylprop-2-enoic acid (CAS No. 1613051-35-6)

(2E)-3-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-3-ylprop-2-enoic acid (CAS No. 1613051-35-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound, particularly the presence of a trifluoromethyl group and a double bond in the propenoic acid moiety, contribute to its potential therapeutic applications.

The chemical structure of (2E)-3-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-3-ylprop-2-enoic acid is characterized by a pyrazolopyrimidine core with a 2-methyl substitution and a trifluoromethyl group at the 7-position. The propenoic acid moiety is attached to the pyrazolopyrimidine ring via a double bond, which imparts additional reactivity and stability to the molecule. This combination of structural elements makes it an attractive candidate for drug development.

Recent studies have highlighted the potential of (2E)-3-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-3-ylprop-2-enoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, (2E)-3-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-3-ylprop-2-enoic acid has also been investigated for its antiviral activity. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral mechanism is thought to involve the disruption of viral entry and replication processes within host cells. These findings suggest that this compound could be developed into a broad-spectrum antiviral agent.

The anticancer potential of (2E)-3-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-3-ylprop-2-enoic acid has also been explored in preclinical studies. Research published in Cancer Research has shown that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of PI3K/AKT and MAPK/ERK pathways, which are frequently dysregulated in cancer cells. These results indicate that this compound may have therapeutic potential in cancer treatment.

The pharmacokinetic properties of (2E)-3-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-3-ylprop-2-enoic acid have also been evaluated in animal models. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as an oral therapeutic agent. Additionally, preliminary toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, (2E)-3-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-3-ylprop-2-enoic acid (CAS No. 1613051-35-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.